molecular formula C7H12N2O B3381283 8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one CAS No. 22315-26-0

8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one

Cat. No. B3381283
CAS RN: 22315-26-0
M. Wt: 140.18 g/mol
InChI Key: PJMWVIXECNGQSY-UHFFFAOYSA-N
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Description

8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one is a chemical compound with the CAS Number: 22315-26-0 . It has a molecular weight of 140.19 . The compound is stored at room temperature and appears as a powder .


Synthesis Analysis

The synthesis of 8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one and similar compounds has been a subject of research due to their wide array of interesting biological activities . Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold . There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives .


Molecular Structure Analysis

The molecular structure of 8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one can be represented by the SMILES string CN1C2CCC1CNC2 . This represents the connectivity of atoms in the molecule.


Physical And Chemical Properties Analysis

8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one is a powder that is stored at room temperature . Its molecular weight is 140.19 .

Scientific Research Applications

Synthesis of Tropane Alkaloids

The 8-azabicyclo [3.2.1]octane scaffold, which is a part of 8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one, is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities . Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide .

Construction of Diazabicyclo[3.2.1]octanes

3-Oxidopyraziniums are azomethine ylides derived from 2(1H)-pyrazinones that can undergo 1,3-dipolar cyclo-additions with acrylate and acrylic acid derivatives . The cyclo-addition of 1-(4-methoxybenzyl)-5,6-dimethyl-3-oxidopyrazinium with methyl and tert-butyl acrylate and with methyl crotonate afforded a 3,8-diazabicyclo[3.2.1]octane .

Conversion into Diazabicyclo[2.2.2]octanes

The 3,8-diazabicyclo[3.2.1]octane can be converted into 2,5-diazabicyclo[2.2.2]octanes via a Wagner−Meerwein rearrangement . This conversion is particularly interesting as it opens up new possibilities for the synthesis of complex organic compounds .

Synthesis of Tricyclic Lactone-Lactams

When acrylic acid and 2-phenylacrylic acid were employed as dipolarophiles, novel tricyclic fused lactone-lactam systems were obtained . The formation of these tricyclic compounds can be rationalized via the mechanism described above followed by lactonization of the 2,5-diazabicyclo[2.2.2]octane .

Synthesis of Biologically Active Molecules

Derivatives of 3,8-diazabicyclo[3.2.1]octane were used as the starting materials for the synthesis of various biologically active molecules, including α-7 nicotinic acetylcholine receptor agonists . These agonists can be used for the treatment of diseases or disorders related to the central nervous system (CNS) and peripheral nervous system (PNS) .

Synthesis of Antibacterial Agents

Adducts of 3,8-diazabicyclo[3.2.1]octane with quinolones resulted in products with significant antibacterial activity . This highlights the potential of 8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one in the development of new antibacterial drugs .

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H302, H315, H319, and H335, suggesting that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

Mechanism of Action

properties

IUPAC Name

8-methyl-3,8-diazabicyclo[3.2.1]octan-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12N2O/c1-9-5-2-3-6(9)7(10)8-4-5/h5-6H,2-4H2,1H3,(H,8,10)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJMWVIXECNGQSY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2CCC1C(=O)NC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40717509
Record name 8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40717509
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

140.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one

CAS RN

22315-26-0
Record name 8-Methyl-3,8-diazabicyclo[3.2.1]octan-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40717509
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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